Cas no 2418733-61-4 (Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid)
2418733-61-4 structure
Product Name:Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid
CAS No:2418733-61-4
MF:C9H11F3N2O4S
MW:300.254851579666
CID:6250848
PubChem ID:154577236
Update Time:2024-01-06
Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-26690316
- Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate;2,2,2-trifluoroacetic acid
- 2418733-61-4
- ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid
- Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid
-
- Inchi: 1S/C7H10N2O2S.C2HF3O2/c1-3-11-7(10)6-9-5(8)4(2)12-6;3-2(4,5)1(6)7/h3,8H2,1-2H3;(H,6,7)
- InChI Key: ACJZKEYXNMPAGP-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=NC(=C1C)N.FC(C(=O)O)(F)F
Computed Properties
- Exact Mass: 300.03916250g/mol
- Monoisotopic Mass: 300.03916250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26690316-0.05g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 0.05g |
$591.0 | 2025-03-20 | |
| Enamine | EN300-26690316-0.1g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 0.1g |
$771.0 | 2025-03-20 | |
| Enamine | EN300-26690316-0.25g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 0.25g |
$1099.0 | 2025-03-20 | |
| Enamine | EN300-26690316-0.5g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 0.5g |
$1733.0 | 2025-03-20 | |
| Enamine | EN300-26690316-1.0g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 1.0g |
$2221.0 | 2025-03-20 | |
| Enamine | EN300-26690316-2.5g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 2.5g |
$4355.0 | 2025-03-20 | |
| Enamine | EN300-26690316-5.0g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 5.0g |
$6441.0 | 2025-03-20 | |
| Enamine | EN300-26690316-10.0g |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate, trifluoroacetic acid |
2418733-61-4 | 95.0% | 10.0g |
$9550.0 | 2025-03-20 | |
| Aaron | AR02905M-50mg |
ethyl4-amino-5-methyl-1,3-thiazole-2-carboxylate,trifluoroaceticacid |
2418733-61-4 | 95% | 50mg |
$838.00 | 2025-02-17 | |
| Aaron | AR02905M-100mg |
ethyl4-amino-5-methyl-1,3-thiazole-2-carboxylate,trifluoroaceticacid |
2418733-61-4 | 95% | 100mg |
$1086.00 | 2025-02-17 |
Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate; trifluoroacetic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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